Cas no 894049-13-9 (N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-ethoxybenzamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-ethoxybenzamide
• CAS No: 894049-13-9
• MF: C₂₁H₁₉ClN₄O₂S
• MW: 426.919162034988
• CID: 5512888
• Update Time: 2025-07-09

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-2-ethoxy-
• N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-ethoxybenzamide

• Inchi： 1S/C21H19ClN4O2S/c1-2-28-18-6-4-3-5-17(18)20(27)23-12-11-16-13-29-21-24-19(25-26(16)21)14-7-9-15(22)10-8-14/h3-10,13H,2,11-12H2,1H3,(H,23,27)
• InChI Key： CIRARIALLQHWMD-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(Cl)C=C1)=N2)(=O)C1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-ethoxybenzamide

Research Briefing on N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-ethoxybenzamide (CAS: 894049-13-9)

In recent years, the compound N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-ethoxybenzamide (CAS: 894049-13-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolothiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-ethoxybenzamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the chloro-substituted phenyl ring and the ethoxybenzamide moiety, are believed to contribute to its bioactivity. Researchers have employed advanced spectroscopic methods, such as NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reproducibility in further studies.

Mechanistic studies have revealed that N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-ethoxybenzamide exhibits potent inhibitory effects on certain kinase enzymes, which play a crucial role in cell signaling pathways. In vitro assays have demonstrated its ability to selectively target these kinases, leading to the suppression of aberrant cellular proliferation. This finding has sparked interest in its potential use as an anticancer agent, with preliminary data showing efficacy in inhibiting tumor growth in animal models. Further investigations are underway to elucidate its pharmacokinetic properties and toxicity profile.

Beyond oncology, this compound has also shown promise in the treatment of inflammatory and neurodegenerative diseases. Recent preclinical studies have highlighted its anti-inflammatory properties, attributed to its modulation of key cytokines and signaling molecules. Additionally, its neuroprotective effects have been observed in models of neurodegenerative disorders, suggesting a potential therapeutic avenue for conditions such as Alzheimer's and Parkinson's diseases. These findings underscore the versatility of N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-ethoxybenzamide and its broad applicability in drug discovery.

In conclusion, N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-ethoxybenzamide (CAS: 894049-13-9) represents a compelling candidate for further pharmaceutical development. Its unique chemical structure, combined with its demonstrated bioactivity across multiple therapeutic areas, positions it as a molecule of significant interest. Ongoing research aims to refine its pharmacological properties and explore its clinical potential, paving the way for future therapeutic innovations. This briefing serves as a snapshot of the current state of research, highlighting the compound's promise and the need for continued investigation.